1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde
Overview
Description
1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms . They are known for their multidirectional biological activity and are used in the synthesis of a wide variety of medicinal compounds .
Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles consists of a five-membered ring with three nitrogen atoms and two carbon atoms . The specific structure of “1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde” is not available in the literature.Chemical Reactions Analysis
1,2,4-Triazoles are known to participate in a variety of chemical reactions. For example, they can act as ligands, stabilizing metal ions and enhancing their catalytic effects . The specific chemical reactions involving “1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde” are not available in the literature.Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazoles can vary widely depending on their specific structure. For example, some 1,2,4-triazoles have a boiling point of 75 °C and a melting point of 43-47 °C . The specific physical and chemical properties of “1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde” are not available in the literature.Mechanism of Action
The mechanism of action of 1,2,4-triazoles depends on their specific chemical structure and the biological system they interact with. Some 1,2,4-triazoles have been found to have significant antibacterial activity . The specific mechanism of action of “1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde” is not available in the literature.
Safety and Hazards
The safety and hazards associated with 1,2,4-triazoles depend on their specific structure. Some 1,2,4-triazoles are used in medicinal compounds and have been found to be safe for use . The specific safety and hazards of “1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde” are not available in the literature.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde involves the reaction of tert-butyl hydrazine with ethyl acetoacetate to form 1-tert-butyl-3-ethyl-1H-1,2,4-triazole-5-carboxylic acid. This intermediate is then converted to the desired product through a series of reactions involving oxidation, esterification, and dehydration.", "Starting Materials": [ "tert-butyl hydrazine", "ethyl acetoacetate", "sodium hypochlorite", "sodium hydroxide", "sulfuric acid", "acetic anhydride", "sodium acetate", "phosphorus pentoxide" ], "Reaction": [ "Step 1: Reaction of tert-butyl hydrazine with ethyl acetoacetate in the presence of sulfuric acid to form 1-tert-butyl-3-ethyl-1H-1,2,4-triazole-5-carboxylic acid.", "Step 2: Oxidation of the carboxylic acid to the corresponding aldehyde using sodium hypochlorite.", "Step 3: Esterification of the aldehyde with acetic anhydride in the presence of sodium acetate to form the corresponding acetal.", "Step 4: Dehydration of the acetal using phosphorus pentoxide to form 1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde." ] } | |
CAS RN |
2703774-32-5 |
Product Name |
1-tert-butyl-1H-1,2,4-triazole-5-carbaldehyde |
Molecular Formula |
C7H11N3O |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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